Cas no 1384427-92-2 (N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide)

• Product Name: N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide
• CAS No: 1384427-92-2
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• CID: 4777658
• PubChem ID: 71755478
• Update Time: 2025-05-19

N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[5-(2-chloroacetyl)-2-fluorophenyl]ethyl}acetamide
• NE50206
• N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide

• Inchi： 1S/C12H13ClFNO2/c1-8(16)15-5-4-9-6-10(12(17)7-13)2-3-11(9)14/h2-3,6H,4-5,7H2,1H3,(H,15,16)
• InChI Key： PTPUAQCLFKDGRP-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=C(C(=C1)CCNC(C)=O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide

Introduction to N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide (CAS No. 1384427-92-2)

N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1384427-92-2, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of both chloroacetyl and fluorophenylethyl moieties in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further investigation.

The compound's structure is characterized by an acetamide functional group attached to a substituted phenyl ring, which is further modified by an ethyl chain containing a chloroacetyl moiety. This specific arrangement of functional groups not only contributes to the compound's chemical reactivity but also opens up possibilities for its use in various biochemical pathways. The fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes or receptors. N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide fits well within this paradigm, as its structural features suggest potential applications in the inhibition of key enzymes involved in inflammatory pathways. For instance, the chloroacetyl group can serve as a handle for covalent bonding with target proteins, while the fluorophenylethyl moiety may enhance binding affinity and selectivity.

The compound's potential as a pharmacological agent has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. Preliminary findings indicate that N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide may exhibit inhibitory effects on these enzymes, thereby reducing inflammation and pain associated with various conditions.

Beyond its anti-inflammatory potential, this compound has also shown promise in other therapeutic areas. Its ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors makes it a candidate for treating neurological disorders. Studies have suggested that the combination of chloroacetyl and fluorophenylethyl groups could enhance penetration into the CNS, providing new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the chloroacetyl group typically involves chlorination followed by acetylation, while the incorporation of the fluorophenylethyl moiety may require palladium-catalyzed cross-coupling reactions. Advanced synthetic techniques, such as flow chemistry and automated synthesis platforms, have been employed to optimize these processes and improve scalability.

The pharmacokinetic properties of N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its efficacy and safety profile. Preliminary pharmacokinetic studies suggest that the compound exhibits moderate bioavailability and a reasonable half-life, making it a promising candidate for further clinical development.

In conclusion, N-{2-5-(2-chloroacetyl)-2-fluorophenylethyl}acetamide (CAS No. 1384427-92-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of chloroacetyl, fluorophenylethyl strong>, and an acetamide group, make it a versatile tool for modulating biological pathways. Ongoing research continues to explore its therapeutic potential in areas such as inflammation, pain management, and neurological disorders. As our understanding of drug design evolves, compounds like N-{ 25( 22chloroacetyl)22fluorophenylethyl}acetamide are likely to play an increasingly important role in the development of next-generation therapeutics.